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Compound of Interest

Compound Name: Benzil monohydrazone

Cat. No.: B7790934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

benzil monohydrazone (CAS No: 5344-88-7), a key intermediate in various organic

syntheses. The focus is on its melting point and solubility, critical parameters for its purification,

handling, and application in research and development.

Core Physical Properties
Benzil monohydrazone is a crystalline solid at room temperature. Its physical characteristics

are pivotal for its identification and assessing its purity.
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Property Value Notes

Melting Point 150-152 °C[1][2]

A sharp melting range is

indicative of high purity.

Impurities typically lower and

broaden the melting range[3]

[4][5].

Molecular Formula C₁₄H₁₂N₂O[1][6]

Molecular Weight 224.26 g/mol [7]

Appearance Crystalline Solid

Solubility Soluble in hot ethanol[8]
Commonly used for

recrystallization.

Soluble in benzene[8]

Experimental Protocols
Detailed methodologies for the synthesis and determination of physical properties are crucial

for reproducible results.

2.1. Synthesis and Purification of Benzil Monohydrazone via Recrystallization

The most common method for synthesizing benzil monohydrazone is the condensation

reaction between benzil and hydrazine hydrate.[8] This procedure also serves as a purification

step through recrystallization.

Protocol:

Dissolution: Dissolve benzil (1 equivalent) in hot ethanol.

Reaction: Slowly add a solution of 85% hydrazine hydrate (1 equivalent) to the hot benzil

solution with stirring. The benzil monohydrazone product may begin to separate from the

hot solution.[8]

Reflux: After the addition is complete, heat the mixture under reflux for a short period (e.g., 5

minutes) to ensure the reaction goes to completion.[8]
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Crystallization: Allow the solution to cool slowly to room temperature, followed by further

cooling in an ice bath to maximize crystal formation.

Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals with a small amount of cold ethanol to remove any

soluble impurities.

Drying: Dry the purified crystals. The melting point can then be determined on the dried

sample.

2.2. Melting Point Determination

The melting point is a critical indicator of a compound's purity.[4][5]

Protocol using a Capillary Tube Method:

Sample Preparation: Place a small amount of the dried, purified benzil monohydrazone into

a capillary tube, sealed at one end. Pack the sample to a height of 1-2 cm by gently tapping

the tube.[9]

Apparatus Setup: Place the capillary tube in a melting point apparatus (e.g., a Mel-Temp or

Thiele tube).[3]

Heating: Heat the apparatus slowly, at a rate of approximately 2 °C per minute, especially

when approaching the expected melting point.[3]

Observation: Record the temperature at which the substance first begins to melt (T1) and the

temperature at which the last solid crystal turns into a liquid (T2).[9]

Melting Range: The melting point is reported as the range from T1 to T2. For a pure

compound, this range is typically narrow (0.5-1.0 °C).[3]

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the synthesis and purification of benzil
monohydrazone.
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Workflow for Synthesis and Purification of Benzil Monohydrazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Benzil Monohydrazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7790934#physical-properties-of-benzil-
monohydrazone-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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